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Compound of Interest

Compound Name: Curdione

Cat. No.: B1252672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Curdione. It includes detailed experimental protocols for its isolation

and structural elucidation, along with a summary of its known signaling pathways, to support

further research and development.

Chemical Identity and Properties
Curdione is a sesquiterpenoid belonging to the germacrane class, characterized by a ten-

membered carbon ring.[1] It is a major bioactive component isolated from the essential oils of

various Curcuma species, including Curcuma wenyujin and Curcuma zedoaria.[2][3][4]

Identifier Value

IUPAC Name
(3S,6E,10S)-6,10-Dimethyl-3-(propan-2-

yl)cyclodec-6-ene-1,4-dione[2][3]

Molecular Formula C₁₅H₂₄O₂[3][5]

Molecular Weight 236.35 g/mol [2][5]

CAS Number 13657-68-6[1][2][3]

Synonyms
(+)-Curdione, Germacr-1(10)-ene-5,8-dione[3]

[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1252672?utm_src=pdf-interest
https://www.benchchem.com/product/b1252672?utm_src=pdf-body
https://www.benchchem.com/product/b1252672?utm_src=pdf-body
https://foodb.ca/compounds/FDB013249
https://en.wikipedia.org/wiki/Curdione
https://www.caymanchem.com/product/30365/curdione
http://www.thegoodscentscompany.com/data/rw1529501.html
https://en.wikipedia.org/wiki/Curdione
https://www.caymanchem.com/product/30365/curdione
https://www.caymanchem.com/product/30365/curdione
https://pubchem.ncbi.nlm.nih.gov/compound/14106072
https://en.wikipedia.org/wiki/Curdione
https://pubchem.ncbi.nlm.nih.gov/compound/14106072
https://foodb.ca/compounds/FDB013249
https://en.wikipedia.org/wiki/Curdione
https://www.caymanchem.com/product/30365/curdione
https://www.caymanchem.com/product/30365/curdione
https://pdt.biogem.org/output.php?id=pdtdbl00167&db=ligand
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A common method for the isolation and purification of Curdione from the essential oil of

Curcuma wenyujin rhizomes is High-Speed Counter-Current Chromatography (HSCCC).[7][8]

Protocol: High-Speed Counter-Current Chromatography (HSCCC)[7][8]

Sample Preparation: The essential oil is extracted from the dried rhizomes of Curcuma

wenyujin.

Solvent System: A two-phase solvent system is prepared, typically consisting of petroleum

ether-ethanol-diethyl ether-water in a 5:4:0.5:1 (v/v) ratio.

HSCCC Operation:

The HSCCC instrument is filled with the upper phase (stationary phase).

The apparatus is rotated at a high speed while the lower phase (mobile phase) is pumped

through the column.

Once hydrodynamic equilibrium is reached, the essential oil sample is injected.

Elution and Fraction Collection: The elution is performed in a tail-to-head mode. Fractions

are collected at regular intervals.

Analysis: The collected fractions are analyzed by High-Performance Liquid Chromatography

(HPLC) to identify those containing pure Curdione.

Yield: This method has been shown to yield 93 mg of Curdione with over 95% purity from

658 mg of essential oil.[7]
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Caption: Synergistic Apoptotic Pathway of Curdione and Docetaxel in TNBC.

Curdione inhibits thrombin-induced platelet aggregation. T[3]his effect is mediated by the

regulation of the AMP-activated protein kinase (AMPK) pathway.
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Signaling Pathway: Curdione in Platelet Aggregation

[3]Curdione activates AMPK, which leads to the inhibition of integrin αIIbβ3 phosphorylation

and a decrease in the levels of talin and vinculin, ultimately inhibiting platelet aggregation.

Curdione's Anti-Platelet Aggregation Pathway

Mechanism of Curdione-Induced Inhibition of Platelet Aggregation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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